Cas no 5495-60-3 (N-cycloheptyl-N-[(4-methylphenyl)sulfonyl]glycine)

• Product Name: N-cycloheptyl-N-[(4-methylphenyl)sulfonyl]glycine
• CAS No: 5495-60-3
• MF: C₁₆H₂₃NO₄S
• MW: 325.423123598099
• CID: 1594405
• PubChem ID: 2095448
• Update Time: 2025-04-21

N-cycloheptyl-N-[(4-methylphenyl)sulfonyl]glycine Chemical and Physical Properties

Names and Identifiers

• N-cycloheptyl-N-[(4-methylphenyl)sulfonyl]glycine
• 2-[cycloheptyl-(4-methylphenyl)sulfonylamino]acetic acid
• SR-01000050858-1
• HMS1787H11
• AKOS008030350
• T5227572
• Z56971642
• 5495-60-3
• DTXSID10366508
• SR-01000050858

• Inchi： 1S/C16H23NO4S/c1-13-8-10-15(11-9-13)22(20,21)17(12-16(18)19)14-6-4-2-3-5-7-14/h8-11,14H,2-7,12H2,1H3,(H,18,19)
• InChI Key： POEIYXJVTHUVKI-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(N(CC(=O)O)C1CCCCCC1)(=O)=O

Computed Properties

• Exact Mass: 325.13489
• Monoisotopic Mass: 325.13477939g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 455
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 83.1Ų

Experimental Properties

• PSA: 74.68